1-(2-(Methoxymethyl)pyrrolidin-1-yl)propan-1-one

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 1-[2-(methoxymethyl)pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C9H17NO2/c1-3-9(11)10-6-4-5-8(10)7-12-2/h8H,3-7H2,1-2H3
• InChI Key: JXPAVFINAYSAFV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC1COC

Description

is a chemical compound with the following structure:

1-(2-(Methoxymethyl)pyrrolidin-1-yl)propan-1-one: $$\text{CH}_3\text{OCH}_2\text{C}(\text{NHCH}_2\text{CH}_2\text{CH}_3)\text{=NH}$$CH3​OCH2​C(NHCH2​CH2​CH3​)=NH

.
• It belongs to the class of pyrrolidinones (γ-lactams), which are commonly found in natural products and synthetic compounds due to their diverse functional properties and biological activities .
• The compound’s systematic name reflects its methoxymethyl-substituted pyrrolidine ring and propylidene group.

Preparation Methods

• One synthetic route involves the cascade reactions of N-substituted piperidines. For example, 1-phenylpiperidine can be treated with Cu(OAc)_2, KI, and Oxone in CH_3CN under O_2 at 80 °C to yield pyrrolidin-2-ones .
• Industrial production methods may vary, but this cascade approach provides a reliable route.

Chemical Reactions Analysis

Oxidation: The compound can undergo oxidation reactions.

Reduction: Reduction processes are also possible.

Substitution: Substitution reactions may occur.

Common Reagents: Specific reagents depend on the desired transformation.

Major Products: These reactions can yield various derivatives, including substituted pyrrolidinones.

Scientific Research Applications

Chemistry: Used as a versatile synthon in organic synthesis.

Medicine: Investigated for pharmacological properties.

Industry: May serve as an intermediate in fine chemical production.

Mechanism of Action

• The exact mechanism remains an active area of research.
• Molecular targets and pathways involved are yet to be fully elucidated.

Comparison with Similar Compounds

Similar Compounds: Other pyrrolidinones and related derivatives.

Uniqueness: Highlight its methoxymethyl substitution and propylidene group.

Remember that this compound’s applications and mechanisms are still being explored, and further research will enhance our understanding